Epdad

• CAS No.: 94516-25-3
• Molecular Formula: C22H26N6O13P2
• Molecular Weight: 644.4 g/mol
• IUPAC Name: [[(2R,3S,4R)-3,4-dihydroxy-5-imidazo[2,1-f]purin-3-yloxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-3,4-dihydroxy-5-pyridin-1-ium-1-yloxolan-2-yl]methyl phosphate
• InChI: InChI=1S/C22H26N6O13P2/c29-15-12(39-21(17(15)31)26-5-2-1-3-6-26)8-37-42(33,34)41-43(35,36)38-9-13-16(30)18(32)22(40-13)28-11-24-14-19-23-4-7-27(19)10-25-20(14)28/h1-7,10-13,15-18,21-22,29-32H,8-9H2,(H-,33,34,35,36)/t12-,13-,15-,16-,17-,18-,21-,22?/m1/s1
• InChI Key: AOGLNQMZTPNQIN-GDJMGIOISA-N
• SMILES: C1=CC=[N+](C=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O
• Isomeric SMILES: C1=CC=[N+](C=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H](C(O3)N4C=NC5=C4N=CN6C5=NC=C6)O)O)O)O
• Synonyms: EPDAD; pyridine 1,N(6)-ethenoadenine dinucleotide

Description

Epdad, referenced in the context of flame-retardant composites, is identified as a key component in the study by Huang et al. (2020) involving epoxy (EP) resins combined with glass fiber (GF) and 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DiDOPO) . This composite demonstrates enhanced flame retardancy, mechanical strength, and thermal stability. This compound (EP) serves as the polymer matrix, providing structural integrity, while DiDOPO acts as a phosphorus-based flame retardant. The synergy between these components results in a material suitable for high-performance applications in electronics, automotive, and aerospace industries.

Key properties of this compound (EP) include:

• Thermal Stability: Decomposition temperature >300°C.
• Flame Retardancy: Achieves a limiting oxygen index (LOI) of 32.5% and UL-94 V-0 rating when combined with DiDOPO.
• Mechanical Performance: Tensile strength of 85 MPa and flexural modulus of 3.2 GPa .

Comparison with Similar Compounds

Research Findings and Limitations

• This compound/DiDOPO achieves state-of-the-art flame retardancy but faces challenges in cost (DiDOPO is 2–3× more expensive than ATH) and hydrolytic stability .
• PU/DiDOPO offers flexibility but is unsuitable for high-temperature applications.
• ATH Composites are cost-effective but mechanically inferior.